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Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization
of 5-(Methylthio)Thiophene-2-Carbaldehyde (CAS No. 24445-35-0), a key heterocyclic
building block in organic synthesis. While detailed experimental data for this specific compound
is not extensively published, this document outlines the most probable and effective synthetic
routes and characterization methodologies based on established chemical principles and data
from closely related analogues. The guide covers common synthetic pathways, such as the
Vilsmeier-Haack reaction and lithiation-formylation, detailed protocols for spectroscopic and
spectrometric analysis, and expected physicochemical properties. All quantitative data is
presented in structured tables, and logical workflows are visualized using diagrams to aid in
experimental design and execution.

Introduction

5-(Methylthio)Thiophene-2-Carbaldehyde is an organosulfur compound featuring a
thiophene ring substituted with a formyl group at the 2-position and a methylthio group at the 5-
position. The electron-donating nature of the methylthio group activates the thiophene ring,
making this compound a versatile intermediate for the synthesis of more complex molecules. It
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serves as a valuable precursor in the development of pharmaceuticals, agrochemicals, and
materials science, particularly in the creation of conductive polymers and organic
semiconductors. This guide consolidates the available information and provides inferred, well-
established protocols to facilitate its synthesis and thorough characterization.

Physicochemical Properties

The physical and chemical properties of 5-(Methylthio)Thiophene-2-Carbaldehyde are
summarized below. It is a low melting point solid, and its appearance can vary.

Property Value Reference(s)
Molecular Formula CeHeOS2 [1]
Molecular Weight 158.24 g/mol [1]
CAS Number 24445-35-0 [1]

Solid; White to pale yellow or

Appearance orange-green crystal, powder, [2]
or lump
Form Solid

Synthesis Methodologies

The introduction of a formyl group onto an electron-rich thiophene ring is typically achieved via
electrophilic aromatic substitution. The starting material for these syntheses is 2-
(methylthio)thiophene. Two primary, high-yielding methods are applicable for the regioselective
synthesis of 5-(Methylthio)Thiophene-2-Carbaldehyde.

Method 1: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a widely used and reliable method for the formylation of
electron-rich aromatic and heteroaromatic compounds.[3] The reaction employs a Vilsmeier
reagent, typically formed in situ from phosphorus oxychloride (POCIs3) and a substituted amide
like N,N-dimethylformamide (DMF). The methylthio group at the 2-position of the starting
material directs the formylation to the vacant and electronically favored 5-position.
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Synthesis & Purification

Chemical Synthesis
(e.g., Vilsmeier-Haack)

'
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Structure Verification

NMR Spectroscopy
(*H and 13C) IR Spectroscopy Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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